N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine

• IUPAC Name: 1-(3-chlorophenyl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)guanidine
• InChI: InChI=1S/C12H12ClN5O/c1-7-5-10(19)17-12(15-7)18-11(14)16-9-4-2-3-8(13)6-9/h2-6H,1H3,(H4,14,15,16,17,18,19)
• InChI Key: LLOZVQDADSSLFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N=C(N)NC2=CC(=CC=C2)Cl
• Isomeric SMILES: CC1=CC(=O)NC(=N1)/N=C(\N)/NC2=CC(=CC=C2)Cl
• Molecular Formula: C12H12ClN5O
• Molecular Weight: 277.71 g/mol

Description

N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine, also known as CGP 48506, is a chemical compound that has been widely used in scientific research. It belongs to the class of guanidines and has been found to have various biochemical and physiological effects.

Mechanism of Action

N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine 48506 exerts its effects by binding to specific sites on the ion channels and receptors, thereby modulating their activity. For instance, it has been found to bind to the glycine site of NMDA receptors, leading to a decrease in their activity. Similarly, it has been shown to enhance the activity of GABA receptors by binding to their benzodiazepine site. The modulation of these channels and receptors by N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine 48506 has been found to have various biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine 48506 has been found to have various biochemical and physiological effects, depending on the channels and receptors it modulates. For instance, it has been shown to reduce the excitability of neurons by decreasing the activity of NMDA receptors. It has also been found to enhance the inhibitory activity of GABA receptors, leading to anxiolytic and anticonvulsant effects. Moreover, it has been shown to inhibit the activity of voltage-gated calcium channels, leading to a decrease in neurotransmitter release.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine 48506 has several advantages for lab experiments, including its high potency and selectivity towards specific channels and receptors. Moreover, it has been extensively characterized in terms of its pharmacological properties and mechanism of action. However, it also has some limitations, including its potential off-target effects and the need for careful dose-response studies.

Future Directions

There are several future directions for the use of N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine 48506 in scientific research. One potential area is the investigation of its effects on other ion channels and receptors, such as potassium channels and nicotinic acetylcholine receptors. Moreover, it could be used in combination with other compounds to investigate synergistic effects or to develop novel pharmacological treatments for various diseases. Finally, the development of more selective and potent analogs of N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine 48506 could lead to the discovery of new targets and therapeutic applications.
Conclusion:
In conclusion, N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine 48506 is a chemical compound that has been extensively used in scientific research to study the function of various ion channels and receptors. It has been found to have various biochemical and physiological effects, depending on the channels and receptors it modulates. Moreover, it has several advantages for lab experiments, including its high potency and selectivity towards specific channels and receptors. However, it also has some limitations, including its potential off-target effects and the need for careful dose-response studies. Finally, there are several future directions for the use of N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine 48506 in scientific research, including the investigation of its effects on other ion channels and receptors and the development of more selective and potent analogs.

Synthesis Methods

N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine 48506 can be synthesized through a multistep process involving the reaction of 3-chloroaniline with ethyl oxalyl chloride, followed by the reaction with methylamine and guanidine hydrochloride. The final product is obtained through purification and crystallization techniques.

Scientific Research Applications

N-(3-chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)guanidine 48506 has been extensively used in scientific research as a pharmacological tool to study the function of various ion channels and receptors. It has been found to modulate the activity of NMDA receptors, GABA receptors, and voltage-gated calcium channels. Moreover, it has been used to investigate the role of these channels and receptors in various physiological and pathological conditions such as epilepsy, chronic pain, and neurodegenerative diseases.